Cas no 61799-66-4 (Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester)
61799-66-4 structure
Product Name:Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester
CAS No:61799-66-4
MF:C34H66O4S
MW:570.95045042038
CID:465768
PubChem ID:71391995
Update Time:2025-04-19
Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester
- dodecyl 3-(3-hexadecoxy-3-oxopropyl)sulfanylpropanoate
- Dodecyl hexadecyl 3,3'-sulfanediyldipropanoate
- 61799-66-4
- DTXSID80813817
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- Inchi: 1S/C34H66O4S/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-30-38-34(36)28-32-39-31-27-33(35)37-29-25-23-21-19-14-12-10-8-6-4-2/h3-32H2,1-2H3
- InChI Key: NSHNHAYBXMGOOI-UHFFFAOYSA-N
- SMILES: S(CCC(=O)OCCCCCCCCCCCC)CCC(=O)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 570.46848
- Monoisotopic Mass: 570.46818176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 34
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- PSA: 52.6
Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
61799-66-4 (Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, hexadecyl ester) Related Products
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